Cas no 1849385-09-6 (Cyclopropanemethanol, 1-(aminomethyl)-α-methyl-α-(1-methylethyl)-)

• Product Name: Cyclopropanemethanol, 1-(aminomethyl)-α-methyl-α-(1-methylethyl)-
• CAS No: 1849385-09-6
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5284374
• Update Time: 2025-06-08

Cyclopropanemethanol, 1-(aminomethyl)-α-methyl-α-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, 1-(aminomethyl)-α-methyl-α-(1-methylethyl)-

• Inchi： 1S/C9H19NO/c1-7(2)8(3,11)9(6-10)4-5-9/h7,11H,4-6,10H2,1-3H3
• InChI Key： WDSHKYKNSSKNQB-UHFFFAOYSA-N
• SMILES： C(C1(CC1)CN)(O)(C)C(C)C

Additional information on Cyclopropanemethanol, 1-(aminomethyl)-α-methyl-α-(1-methylethyl)-

Recent Advances in the Study of Cyclopropanemethanol, 1-(aminomethyl)-α-methyl-α-(1-methylethyl)- (CAS: 1849385-09-6)

Cyclopropanemethanol, 1-(aminomethyl)-α-methyl-α-(1-methylethyl)- (CAS: 1849385-09-6) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications in drug discovery, particularly as a building block for novel therapeutics targeting various diseases. This research briefing provides an overview of the latest findings related to this compound, including its synthesis, biological activity, and therapeutic potential.

The compound's distinctive cyclopropane ring and functional groups make it a promising candidate for modulating biological pathways. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers demonstrated that derivatives of this compound exhibited high binding affinity to specific protein targets, suggesting its utility in developing new anticancer agents.

Another recent investigation, detailed in ACS Chemical Biology, explored the compound's potential in central nervous system (CNS) drug development. The study revealed that structural modifications of Cyclopropanemethanol, 1-(aminomethyl)-α-methyl-α-(1-methylethyl)- could enhance blood-brain barrier (BBB) penetration, making it a valuable scaffold for designing neuroprotective agents. These findings underscore the compound's versatility in addressing unmet medical needs in neurology.

In addition to its therapeutic applications, advancements in the synthetic methodology of this compound have been reported. A 2024 paper in Organic Letters described an efficient, enantioselective synthesis route that improves yield and purity, facilitating its broader use in medicinal chemistry research. This methodological breakthrough is expected to accelerate the discovery of new derivatives with optimized pharmacological properties.

Looking ahead, researchers are focusing on expanding the compound's applications in targeted drug delivery systems. Preliminary data from ongoing studies suggest that its unique chemical properties may enable the development of prodrugs with enhanced bioavailability and reduced off-target effects. These efforts align with the growing demand for precision medicine approaches in treating complex diseases.

In conclusion, Cyclopropanemethanol, 1-(aminomethyl)-α-methyl-α-(1-methylethyl)- (CAS: 1849385-09-6) represents a promising platform for drug discovery across multiple therapeutic areas. Continued research into its structure-activity relationships and novel synthetic strategies will likely yield further breakthroughs in the coming years. The compound's potential to address challenging biological targets positions it as a valuable asset in the pharmaceutical industry's pursuit of innovative therapies.